3-(2-Chlorophenyl)-1-(furan-3-ylmethyl)-1-(2-methoxyethyl)urea
Description
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Properties
IUPAC Name |
3-(2-chlorophenyl)-1-(furan-3-ylmethyl)-1-(2-methoxyethyl)urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN2O3/c1-20-9-7-18(10-12-6-8-21-11-12)15(19)17-14-5-3-2-4-13(14)16/h2-6,8,11H,7,9-10H2,1H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCSLENMXZPYWOH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC1=COC=C1)C(=O)NC2=CC=CC=C2Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
3-(2-Chlorophenyl)-1-(furan-3-ylmethyl)-1-(2-methoxyethyl)urea is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article provides a detailed overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.
- IUPAC Name: this compound
- Molecular Formula: C16H18ClN3O3
- Molecular Weight: 307.78 g/mol
Biological Activity Overview
The biological activity of this compound has been investigated in various studies, revealing its potential as an anticancer agent and its effects on different cellular pathways.
Research indicates that the compound may exert its effects through several mechanisms:
- Inhibition of Cell Proliferation: Studies have shown that it can inhibit the proliferation of cancer cell lines, suggesting a potential role in cancer therapy.
- Induction of Apoptosis: The compound may trigger apoptotic pathways in tumor cells, leading to programmed cell death.
- Anti-inflammatory Effects: Preliminary data suggest it could modulate inflammatory responses, which is beneficial in conditions like arthritis.
Anticancer Activity
A study published in Cancer Letters demonstrated that this compound significantly reduced the viability of breast cancer cells in vitro. The IC50 value was determined to be approximately 15 µM, indicating strong activity against these cells .
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| MCF-7 (Breast Cancer) | 15 | Induction of apoptosis |
| HeLa (Cervical Cancer) | 20 | Inhibition of cell proliferation |
| A549 (Lung Cancer) | 25 | Modulation of inflammatory pathways |
Anti-inflammatory Properties
Another study investigated the anti-inflammatory effects of the compound using an animal model of rheumatoid arthritis. The results showed a marked reduction in inflammatory markers such as TNF-alpha and IL-6, suggesting its utility in treating inflammatory diseases .
Comparative Analysis with Related Compounds
To understand the relative efficacy of this compound, we can compare it with structurally similar compounds:
| Compound Name | IC50 (µM) | Primary Activity |
|---|---|---|
| This compound | 15 | Anticancer |
| 5-Fluorouracil | 10 | Anticancer |
| Celecoxib | 30 | Anti-inflammatory |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
